1-([1]benzofuro[3,2-d]pyrimidin-4-yl)-N-(2-ethoxybenzyl)piperidine-3-carboxamide

• IUPAC Name: 1-([1]benzofuro[3,2-d]pyrimidin-4-yl)-N-[(2-ethoxyphenyl)methyl]piperidine-3-carboxamide
• InChI: InChI=1S/C25H26N4O3/c1-2-31-20-11-5-3-8-17(20)14-26-25(30)18-9-7-13-29(15-18)24-23-22(27-16-28-24)19-10-4-6-12-21(19)32-23/h3-6,8,10-12,16,18H,2,7,9,13-15H2,1H3,(H,26,30)
• InChI Key: QBKBGKJZQXMFJS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1CNC(=O)C2CCCN(C2)C3=NC=NC4=C3OC5=CC=CC=C54
• Molecular Formula: C25H26N4O3
• Molecular Weight: 430.5 g/mol

Description

1-([1]benzofuro[3,2-d]pyrimidin-4-yl)-N-(2-ethoxybenzyl)piperidine-3-carboxamide, also known as BFPET, is a small molecule that has been synthesized and studied for its potential use in scientific research. BFPET is a type of piperidine-based compound that has been shown to have a range of biochemical and physiological effects in vitro, and may have potential therapeutic applications in the future.

Scientific Research Applications

Synthesis of Novel Compounds

Research has focused on synthesizing novel compounds derived from benzofuro[3,2-d]pyrimidin-4-yl structures to explore their potential therapeutic applications. For example, compounds have been synthesized for their potential anti-inflammatory, analgesic, and antimicrobial activities. These studies involve complex chemical reactions to create derivatives with potential as COX-1/COX-2 inhibitors, showcasing analgesic and anti-inflammatory properties (Abu‐Hashem et al., 2020). Similarly, derivatives have been evaluated for their antimicrobial activity, indicating variable and modest activity against bacteria and fungi (Patel et al., 2011).

Potential Antituberculosis Agents

Thiazole-aminopiperidine hybrid analogues have been designed and synthesized as novel inhibitors of Mycobacterium tuberculosis GyrB, demonstrating promising antituberculosis activity. These findings underline the importance of such derivatives in developing new therapeutic agents against tuberculosis (Jeankumar et al., 2013).

Prokinetic Agents

Research into Cinitapride-related benzimidazole derivatives has been conducted, with studies on their anti-ulcerative activity. This work suggests the potential of these compounds as prokinetic agents, which could stimulate gastrointestinal motility, offering avenues for treating gastrointestinal disorders (Srinivasulu et al., 2005).

Antineoplastic Agents

The metabolism of Flumatinib, a novel antineoplastic tyrosine kinase inhibitor, has been studied in chronic myelogenous leukemia patients. This research provides insight into the metabolic pathways of such compounds in humans, contributing to the development of more effective cancer therapies (Gong et al., 2010).

Antimicrobial and Antiproliferative Activities

Novel syntheses have led to compounds with antimicrobial and antiproliferative activities. These studies are crucial for discovering new drugs with potential applications in treating various bacterial infections and cancers (Govindasami et al., 2011).